Cas no 1396884-23-3 (2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine)

2-4-(2-Phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine is a heterocyclic compound featuring a pyrimidine core linked to a tetrazole-carbonylpiperazine moiety. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The tetrazole group enhances metabolic stability and binding affinity, while the piperazine linker offers flexibility for further derivatization. This compound may serve as an intermediate in synthesizing targeted therapeutics, leveraging its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined synthetic route ensures reproducibility, making it suitable for research applications in drug discovery and development. Analytical characterization confirms high purity, supporting its use in structure-activity relationship studies.

2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine structure

1396884-23-3 structure

Product Name:2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine

CAS No:1396884-23-3

MF:C₁₆H₁₆N₈O

MW:336.351241111755

CID:6185579

PubChem ID:71791300

Update Time:2025-06-13

2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine
- (2-phenyl-2H-tetrazol-5-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone
- F6237-0312
- AKOS024541253
- 2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine
- 1396884-23-3
- (2-phenyltetrazol-5-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
- Inchi： 1S/C16H16N8O/c25-15(14-19-21-24(20-14)13-5-2-1-3-6-13)22-9-11-23(12-10-22)16-17-7-4-8-18-16/h1-8H,9-12H2
- InChI Key： AUZSPGBPJYOIFP-UHFFFAOYSA-N
- SMILES： O=C(C1N=NN(C2C=CC=CC=2)N=1)N1CCN(C2N=CC=CN=2)CC1

Computed Properties

Exact Mass: 336.14470716g/mol
Monoisotopic Mass: 336.14470716g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 443
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 92.9Å²

2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6237-0312-2μmol	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	2μmol	$57.0	2023-09-09
Life Chemicals	F6237-0312-5μmol	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	5μmol	$63.0	2023-09-09
Life Chemicals	F6237-0312-10μmol	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	10μmol	$69.0	2023-09-09
Life Chemicals	F6237-0312-20μmol	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	20μmol	$79.0	2023-09-09
Life Chemicals	F6237-0312-1mg	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	1mg	$54.0	2023-09-09
Life Chemicals	F6237-0312-2mg	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	2mg	$59.0	2023-09-09
Life Chemicals	F6237-0312-3mg	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	3mg	$63.0	2023-09-09
Life Chemicals	F6237-0312-4mg	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	4mg	$66.0	2023-09-09
Life Chemicals	F6237-0312-5mg	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	5mg	$69.0	2023-09-09
Life Chemicals	F6237-0312-10mg	2-[4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-yl]pyrimidine	1396884-23-3	10mg	$79.0	2023-09-09

2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine

Recent Advances in the Study of 2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine (CAS: 1396884-23-3)

The compound 2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine (CAS: 1396884-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine as a potent inhibitor of specific kinase targets involved in inflammatory and oncogenic pathways. The compound's unique structural features, including the tetrazole and pyrimidine moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of cancer and autoimmune diseases. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for clinical development. These studies have revealed that modifications to the piperazine ring or the tetrazole group can enhance the compound's therapeutic index.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is exploring novel derivatives of 2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-4-(2-phenyl-2H-1,2,3,4-tetrazole-5-carbonyl)piperazin-1-ylpyrimidine represents a promising scaffold for the development of next-generation therapeutics. Continued research into its mechanism of action and structural optimization will be critical for realizing its full potential in treating complex diseases.